2,2,2-trifluoro-N-[(2S,3R)-2-(piperidin-4-yl)oxolan-3-yl]acetamide hydrochloride

• IUPAC Name: 2,2,2-trifluoro-N-[(2S,3R)-2-piperidin-4-yloxolan-3-yl]acetamide;hydrochloride
• InChI: InChI=1S/C11H17F3N2O2.ClH/c12-11(13,14)10(17)16-8-3-6-18-9(8)7-1-4-15-5-2-7;/h7-9,15H,1-6H2,(H,16,17);1H/t8-,9+;/m1./s1
• InChI Key: XLHHSVYGJDGMII-RJUBDTSPSA-N
• Canonical SMILES: C1CNCCC1C2C(CCO2)NC(=O)C(F)(F)F.Cl
• Isomeric SMILES: C1CO[C@H]([C@@H]1NC(=O)C(F)(F)F)C2CCNCC2.Cl
• Molecular Formula: C11H18ClF3N2O2
• Molecular Weight: 302.72 g/mol

Description

2,2,2-trifluoro-N-[(2S,3R)-2-(piperidin-4-yl)oxolan-3-yl]acetamide hydrochloride, also known as TFA, is a chemical compound used in scientific research. TFA is a synthetic compound that is widely used in the field of biochemistry and pharmacology.

Scientific Research Applications

Organic Synthesis Applications

• Oxidative Addition to Alkenes and Dienes : A study explored the reactions of trifluoroacetamide with alkenes and dienes in an oxidative system, leading to the formation of iodoamidation products and products of successive addition-cyclization. This research highlights the utility of trifluoroacetamide in organic synthesis, particularly in the modification of alkenes and dienes to introduce trifluoroacetamide functionalities (B. Shainyan et al., 2015).

Medicinal Chemistry Applications

• Antibacterial Activity : The synthesis and evaluation of N-substituted acetamide derivatives of azinane-bearing 1,3,4-oxadiazole nucleus were conducted to assess their antibacterial potentials. This study indicates the relevance of acetamide derivatives in developing new antibacterial agents (Kashif Iqbal et al., 2017).
• Synthesis of Novel α,α,β- and α,α,δ-Trichlorinated Imines : Research into the synthesis of various N-substituted imines and their reactivity towards hydride reagents demonstrates the potential of these compounds in the synthesis of piperidines and beta,beta,gamma-trichloroamines. These findings have implications for the development of new synthetic methodologies in medicinal chemistry (M. D’hooghe et al., 2008).

Material Science Applications

• Electrochemical Fluorination : The electrochemical fluorination of esters derived from oxolane-2-yl-carboxylic acid and related compounds was investigated, yielding perfluoro(oxolane-2-yl-carbonylfluoride) and other perfluoroacid fluorides. This research demonstrates the application of electrochemical fluorination in the synthesis of fluorinated materials, which are valuable in various industrial and pharmaceutical contexts (A. Takashi et al., 2005).